Cas no 2171414-85-8 ((3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• CAS No: 2171414-85-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6470313
• PubChem ID: 165516539
• Update Time: 2025-06-08

(3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• (3S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
• EN300-1519777
• 2171414-85-8

• Inchi： 1S/C27H32N2O5/c1-2-19(13-14-25(30)29-15-7-8-18(16-29)26(31)32)28-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-,19?/m0/s1
• InChI Key： JAKBDMZPCZPPRJ-OYKVQYDMSA-N
• SMILES： O(C(NC(CC)CCC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic Acid (CAS No. 2171414-85-8)

(3S-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2171414-85-8, represents a unique blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including a piperidine ring, a fluorenyl moiety, and an amino acid-derived side chain, which collectively contribute to its distinctive chemical properties and biological activities.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In this compound, the piperidine ring is further modified by the presence of a carboxylic acid group at the 3-position, which can participate in various hydrogen bonding interactions. This feature makes the compound particularly interesting for applications in drug design, where hydrogen bonding plays a crucial role in receptor binding and drug-receptor interactions.

The fluorenyl moiety is another notable feature of this compound. Fluorene derivatives are frequently employed in pharmaceuticals due to their favorable photophysical properties and stability. The methoxycarbonyl group attached to the fluorenyl ring introduces a polar region that can enhance the compound's solubility in polar solvents, making it more amenable for formulation into pharmaceutical products. Additionally, the methoxycarbonyl group can serve as a protecting group for the amino function, which can be strategically removed or modified during further synthetic transformations.

The side chain of this compound, which includes an amino group linked to a hexanoyl moiety, adds another layer of complexity and functionality. The hexanoyl group is derived from hexanoic acid and contributes to the overall hydrophobicity of the molecule. This balance between hydrophobic and hydrophilic regions can be critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has highlighted the importance of chiral compounds in drug development. The (3S) configuration of the piperidine ring in this compound underscores its stereochemical specificity, which is often essential for achieving desired biological activity. Chiral drugs must be carefully synthesized and purified to ensure that they retain their intended stereochemical configuration, as even minor enantiomeric impurities can significantly impact efficacy and safety.

In the realm of medicinal chemistry, (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid has shown promise as a building block for more complex drug candidates. Its unique structural features make it a versatile intermediate that can be modified in various ways to explore new chemical space. For instance, the carboxylic acid group can be esterified or amidated to introduce additional functionality, while the amino group can be coupled with other pharmacophores to enhance target specificity.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The combination of a piperidine core with a fluorenyl substituent suggests that it may have applications in areas such as central nervous system (CNS) drug discovery, where both structural motifs are frequently encountered. Additionally, the presence of an amino acid-derived side chain hints at potential uses in enzyme inhibition or receptor modulation.

Recent studies have begun to explore the biological activity of related compounds with similar structural motifs. For example, piperidine derivatives have been shown to interact with various neurotransmitter receptors, making them candidates for treating neurological disorders such as depression and anxiety. Similarly, fluorene-based compounds have demonstrated utility in imaging applications due to their fluorescence properties. The combination of these features in (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid opens up numerous possibilities for future research.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Protecting group strategies are often employed to prevent unwanted side reactions between different functional groups within the molecule. The use of advanced synthetic techniques such as transition metal-catalyzed reactions or asymmetric catalysis may also be necessary to achieve the desired stereochemical outcome.

In conclusion, (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and development. Its unique combination of structural features makes it an attractive candidate for further exploration as a lead molecule or building block for new drugs. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.